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Compound of Interest

Compound Name: Silver(ll)chloride

Cat. No.: B13135578

Get Quote

Copper(ll) chloride is an inorganic compound that exists in both anhydrous and dihydrate
forms. The anhydrous form is a yellowish-brown powder, while the dihydrate (CuClz:2H20) is a
blue-green crystalline solid. It is the most common copper(ll) compound after copper sulfate.

\\

Physical and Chemical Properties

A summary of the key physical and chemical properties of copper(ll) chloride is presented in

the table below.
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Property Value

Molecular Formula CuClz

134.45 g/mol (anhydrous), 170.48 g/mol

Molar Mass )
(dihydrate)
Yellowish-brown powder (anhydrous), blue-
Appearance ) ] ]
green crystalline solid (dihydrate)
Melting Point 498 °C (anhydrous, decomposes)
Boiling Point 993 °C (anhydrous, decomposes)
Density 3.386 g/cm?3 (anhydrous)
Solubility in Water 75.7 g/100 mL at 25 °C

Distorted CdI2 structure (anhydrous), distorted

Crystal Structure )
octahedral (dihydrate)

Coordination Geometry Octahedral

A notable feature of copper(ll) compounds, including CuClz, is the Jahn-Teller effect, a
geometric distortion of non-linear molecules in certain electronic situations. This effect is
particularly pronounced in six-coordinate Cu(ll) complexes, leading to a tetragonal distortion of
the otherwise regular octahedral geometry. This distortion is responsible for the observed
crystal structure of CuClz.

Experimental Protocols

A common laboratory synthesis of copper(ll) chloride involves the reaction of copper metal with
hydrochloric acid and an oxidizing agent like hydrogen peroxide.

Materials:
o Copper powder or turnings
» Concentrated hydrochloric acid (HCI)

¢ 3% Hydrogen peroxide (H2032)
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o Beaker

e Heating plate

e Stirring rod

Procedure:

Place a known quantity of copper metal in a beaker.
» Add concentrated hydrochloric acid to cover the copper.

o Slowly add hydrogen peroxide to the mixture. The reaction is exothermic and will produce
chlorine gas, so it must be performed in a well-ventilated fume hood. The reaction is: Cu(s) +
2HCI(aq) + H202(aq) — CuClz(aq) + 2H20(l).

 Stir the mixture until all the copper has reacted, which is indicated by the cessation of gas
evolution and the formation of a green solution.

¢ Gently heat the solution to concentrate it.

 Allow the solution to cool, which will cause the blue-green crystals of CuClz:2Hz20 to
precipitate.

o Collect the crystals by filtration and wash them with a small amount of cold water.

e Dry the crystals in a desiccator.
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Figure 1: Experimental workflow for the synthesis of Copper(ll) Chloride Dihydrate.

Catalytic Applications

Copper(ll) chloride is a versatile catalyst in various organic reactions. One of its most
significant industrial applications is as a co-catalyst with palladium(ll) chloride in the Wacker
process, which converts ethene to ethanal (acetaldehyde). In this process, CuCl: reoxidizes
the palladium catalyst, allowing the catalytic cycle to continue.
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Figure 2: Simplified catalytic cycle of the Wacker process showing the role of CuClz.

Silver(ll) Chloride (AgCl2): The Unstable Dichloride
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In stark contrast to copper, silver in the +2 oxidation state is highly unstable. While silver(l)
chloride (AgCl) is a well-known, stable compound, silver(ll) chloride (AgCl2) does not exist
under normal conditions.

Theoretical Stability

Computational studies have investigated the properties of hypothetical AQClz polymorphs.
These studies indicate that while some structures might have a negative enthalpy of formation,
they are all thermodynamically unstable with respect to decompaosition into the more stable
silver(l) chloride and chlorine gas.

The instability of Ag(ll) is a known feature of silver chemistry. The Ag?* ion is a powerful
oxidizing agent, readily being reduced to the more stable Ag™* state.
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Figure 3: Conceptual diagram illustrating the relative stabilities of Group 11 dichlorides.

Gold(ll) Chloride (AuClz2): A Rare and Unstable
Species

Similar to silver, gold does not readily form a stable dichloride. The most common oxidation
states for gold are +1 (aurous) and +3 (auric). Gold(lll) chloride is a relatively stable compound,
typically existing as a dimer, AuzCle.

While gold(ll) complexes are known, they are rare and often contain gold-gold bonds or are
stabilized by specific ligands. A simple, monomeric gold(ll) chloride molecule is not a well-
characterized, stable compound. The Au(ll) state is prone to disproportionation into the more
stable Au(l) and Au(lll) states.

Comparative Summary and Conclusion

The comparison of Group 11 dichlorides is fundamentally a story of decreasing stability down
the group for the +2 oxidation state.

o Copper(ll) Chloride (CuCl2): A stable, well-characterized, and commercially available
compound with significant applications, particularly in catalysis. Its properties are well-
documented, and its synthesis is straightforward.

« Silver(ll) Chloride (AgCl2): A highly unstable and hypothetical compound under normal
conditions. It readily decomposes to silver(l) chloride. Direct experimental comparison with
CuClz is not feasible.

e Gold(ll) Chloride (AuCl2): A rare and unstable species. Gold in the +2 oxidation state is
uncommon and tends to disproportionate. A simple dichloride is not a stable, isolable
compound.

For researchers and drug development professionals, this comparison underscores the unique
stability of CuClz among the Group 11 dichlorides. While CuCl: is a readily available and useful
reagent and catalyst, the dichlorides of silver and gold are not practical for similar applications
due to their inherent instability. Any consideration of Ag(ll) or Au(ll) chemistry requires
specialized conditions and ligand systems to stabilize this otherwise transient oxidation state.
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e To cite this document: BenchChem. [Copper(ll) Chloride (CuCl2): The Stable Dichloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13135578/docs#copper-ii-chloride-cucl-the-stable-
dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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